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Compound of Interest

Compound Name: 3-Phenyl-1,4-dithian-2-one

Cat. No.: B15163988

Technical Dossier: 3-Phenyl-1,4-dithian-2-one

For the Attention of: Researchers, Scientists, and Drug Development Professionals

This document addresses the inquiry for a comprehensive technical guide on 3-Phenyl-1,4-
dithian-2-one, including its IUPAC name, CAS number, experimental data, and relevant
biological pathways.

Following a thorough search of chemical databases and scientific literature, it has been
determined that "3-Phenyl-1,4-dithian-2-one" is not a readily cataloged compound. No
experimental data, synthesis protocols, or biological activity associated with this specific
molecule could be retrieved. Consequently, a CAS number has not been assigned.

IUPAC Nomenclature

Based on the principles of chemical nomenclature established by the International Union of
Pure and Applied Chemistry (IUPAC), the systematic name for the specified molecule is 3-
phenyl-1,4-dithian-2-one.

The naming convention is derived as follows:

» 1 4-dithian: Identifies the six-membered heterocyclic ring containing two sulfur atoms at
positions 1 and 4.
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e -2-one: Indicates the presence of a ketone functional group at the second position of the
ring.

o 3-phenyl-: Specifies a phenyl group substituent at the third position of the ring.

Data Availability

Due to the absence of this compound in the surveyed literature, this guide cannot provide the
requested quantitative data, experimental protocols, or signaling pathway diagrams. The
creation of such a technical whitepaper would be contingent on the de novo synthesis,
purification, and characterization of 3-Phenyl-1,4-dithian-2-one, followed by comprehensive
biological screening and mechanistic studies.

Proposed Synthetic Workflow

While no specific synthesis for 3-Phenyl-1,4-dithian-2-one has been reported, a potential
synthetic route could be conceptualized based on established principles of organic chemistry.
The diagram below illustrates a hypothetical retrosynthetic analysis, which could serve as a
foundational strategy for its synthesis.
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Hypothetical Retrosynthesis of 3-Phenyl-1,4-dithian-2-one

3-Phenyl-1,4-dithian-2-one

Thiolactone Formation

:

2-((2-Mercaptoethyl)thio)-2-phenylacetic acid

@philic SubstituE

N

2-Bromo-2-phenylacetic acid Ethane-1,2-dithiol

Click to download full resolution via product page
Caption: A potential retrosynthetic pathway for 3-Phenyl-1,4-dithian-2-one.

It is recommended that any future research on this compound begin with a thorough literature
search for analogous structures to inform the development of a robust synthetic and analytical
strategy.

« To cite this document: BenchChem. [3-Phenyl-1,4-dithian-2-one IUPAC name and CAS
number]. BenchChem, [2025]. [Online PDF]. Available at:
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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